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Compound of Interest

Compound Name: Cinchonain Ia

Cat. No.: B1208537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinchonain Ia is a naturally occurring flavan-lignan, a type of flavonoid, found in several plant

species, notably in the roots of Smilax china L. and the bark of Trichilia catigua.[1] This

compound has garnered significant interest in the scientific community for its diverse and

potent biological activities. Pre-clinical studies have highlighted its potential as an anti-

inflammatory, neuroprotective (anti-Alzheimer's), and antitumor agent. This technical guide

provides a comprehensive overview of the chemical structure, properties, and biological

activities of Cinchonain Ia, with a focus on experimental methodologies and underlying

signaling pathways.

Chemical Structure and Physicochemical Properties
Cinchonain Ia possesses a complex polyphenolic structure, which is fundamental to its

biological activities. Its key identifiers and physicochemical properties are summarized in the

tables below.
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Identifier Value

IUPAC Name

(2R,3R,10R)-2,10-bis(3,4-dihydroxyphenyl)-3,5-

dihydroxy-3,4,9,10-tetrahydro-2H-pyrano[2,3-

f]chromen-8-one[2]

CAS Number 85081-24-9[2]

Molecular Formula C₂₄H₂₀O₉[2]

SMILES

C1--INVALID-LINK--

O3)C4=CC(=C(C=C4)O)O)O)C5=CC(=C(C=C5)

O)O">C@HO[2]

InChIKey LKCOZWLUAKSRQM-UMAWSMADSA-N[3]

Physicochemical Properties
Property Value/Description

Molecular Weight 452.41 g/mol [3]

Appearance White powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Storage
Recommended storage at < -15 °C in a dry

environment.[4]

Note: Experimental values for melting point and pKa are not readily available in the reviewed

literature.

Spectroscopic Data
Detailed NMR and IR spectra for Cinchonain Ia are not widely published. However, mass

spectrometry data is available and provides insights into its fragmentation patterns.

Mass Spectrometry (MS/MS): In negative ion mode, the deprotonated molecule [M-H]⁻ is

observed at m/z 451.[5]
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Biological Activities and Mechanisms of Action
Cinchonain Ia exhibits a range of pharmacological effects, with its anti-inflammatory, anti-

Alzheimer's, and antitumor activities being the most prominent.

Anti-inflammatory Activity
Cinchonain Ia has demonstrated significant anti-inflammatory properties. A flavonoid-enriched

extract from Smilax china L., containing Cinchonain Ia as a major component, was shown to

inhibit the production of pro-inflammatory mediators such as tumor necrosis factor-α (TNF-α),

interleukin-1β (IL-1β), interleukin-6 (IL-6), cyclooxygenase-2 (COX-2), and inducible nitric oxide

synthase (iNOS) in lipopolysaccharide (LPS)-stimulated macrophages.[1]

Proposed Signaling Pathway: The anti-inflammatory mechanism is believed to be mediated

through the inhibition of the Toll-like receptor 4 (TLR-4) signaling pathway. By suppressing TLR-

4 and its downstream adapter protein MyD88, the activation of key transcription factors, namely

nuclear factor-kappa B (NF-κB) and the p38 mitogen-activated protein kinase (MAPK), is

attenuated.[1] This leads to a downstream reduction in the expression of inflammatory genes.
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Proposed Anti-inflammatory Signaling Pathway of Cinchonain Ia
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Workflow for Assessing Aβ Aggregation Inhibition
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Proposed Anticancer (Apoptosis) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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